N-(3-chloro-5-fluorophenyl)-N'-t-pentylcarbodiimide

• Molecular Formula: C12H14ClFN2
• Molecular Weight: 240.70 g/mol
• InChI: InChI=1S/C12H14ClFN2/c1-4-12(2,3)16-8-15-11-6-9(13)5-10(14)7-11/h5-7H,4H2,1-3H3
• InChI Key: QYNITLCPFRGDMO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)N=C=NC1=CC(=CC(=C1)Cl)F

Description

N-(3-chloro-5-fluorophenyl)-N'-t-pentylcarbodiimide is a useful research compound. Its molecular formula is C12H14ClFN2 and its molecular weight is 240.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3.5 g of N-(3-chloro-5-fluorophenyl)-N'-t-pentylthiourea produced in Example A-12 in 20 ml of dichloromethane were added 7.4 g of triphenylphosphine, 4.9 g of carbon tetrachloride and 2.85 g of triethylamine. The mixture was refluxed for 2 hours and evaporated in vacuo. The residue was extracted with petroleum ether and the extract was evaporated in vacuo to give N-(3-chloro-5-fluorophenyl)-N'-t-pentylcarbodiimide as an oil. To a solution of this oil in 20 ml of DMF were added 1.31 g of cyanamide and 2 ml of diisopropylethylamine. The mixture was stirred at 100° C. for 15 hours, cooled to room temperature, poured into ice-water and extracted with ethyl acetate. The extract was evaporated in vacuo. The residue was chromatographed on a silica gel column using chloroform as a solvent and recrystallized from isopropyl alcohol to give 1.0 g of the title compound as colorless needles melting at 130°-131.0° C.